Cas no 1384265-52-4 (Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate)

• Product Name: Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate
• CAS No: 1384265-52-4
• MF: C₁₄H₁₅FO₃
• MW: 250.265507936478
• MDL: MFCD22423140
• CID: 1057182
• PubChem ID: 71742261
• Update Time: 2025-06-22

Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate
• methyl 1-(2-fluorophenyl)-4-oxocyclohexane-1-carboxylate
• 1384265-52-4
• MFCD22423140
• METHYL1-(2-FLUOROPHENYL)-4-OXOCYCLOHEXANECARBOXYLATE
• SY020243
• CS-0337487
• DB-351736
• DTXSID90857202
• Cyclohexanecarboxylic acid, 1-(2-fluorophenyl)-4-oxo-, methyl ester
• AKOS025404346

• MDL： MFCD22423140
• Inchi： 1S/C14H15FO3/c1-18-13(17)14(8-6-10(16)7-9-14)11-4-2-3-5-12(11)15/h2-5H,6-9H2,1H3
• InChI Key： DDXBDXZHDOPOQO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C(=O)OC)CCC(CC1)=O

Computed Properties

• Exact Mass: 250.10100
• Monoisotopic Mass: 250.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.37960

Additional information on Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate

Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate (CAS No. 1384265-52-4): An Overview

Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate (CAS No. 1384265-52-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclohexanecarboxylate moiety substituted with a 2-fluorophenyl group and a methyl ester. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate can be represented as C₁₅H₁₃FO₃. The presence of the fluorine atom in the phenyl ring and the ketone group in the cyclohexane ring are key features that influence its reactivity and biological activity. These structural elements have been the focus of numerous studies aimed at understanding their impact on the compound's properties and potential therapeutic applications.

In recent years, Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. One notable area of research is its use in the development of novel anti-inflammatory agents. Studies have shown that compounds with similar structures exhibit potent anti-inflammatory effects, making them promising candidates for the treatment of inflammatory diseases such as arthritis and asthma.

Beyond its anti-inflammatory properties, Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate has also been explored for its potential as a scaffold in the design of drugs targeting neurodegenerative disorders. The cyclohexane ring and the fluorinated phenyl group provide a flexible platform for modifying the compound to enhance its binding affinity to specific receptors or enzymes involved in neurodegenerative processes. This versatility has led to increased interest from researchers and pharmaceutical companies alike.

The synthesis of Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate typically involves multi-step reactions, including the formation of the cyclohexanecarboxylic acid derivative, followed by esterification and substitution reactions to introduce the fluorine atom and methyl ester group. Recent advancements in synthetic methods have improved the efficiency and yield of these processes, making it more accessible for large-scale production.

In addition to its synthetic applications, Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate has been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for drug development. These properties suggest that it could be used as a prodrug or as a precursor to other bioactive compounds with improved pharmacological profiles.

The biological activity of Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate has been evaluated through various in vitro and in vivo assays. In cell-based studies, it has demonstrated significant activity against specific targets involved in inflammation and neurodegeneration. These findings have paved the way for further preclinical studies to assess its efficacy and safety in animal models.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy. Preclinical studies involving Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate have shown promising results, but more extensive research is needed to fully understand its potential therapeutic benefits and any associated risks. Ongoing clinical trials are expected to provide valuable insights into its safety profile and therapeutic potential.

In conclusion, Methyl 1-(2-Fluorophenyl)-4-oxocyclohexanecarboxylate (CAS No. 1384265-52-4) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern drug discovery efforts.